Recent developments in proteomic methods and disease biomarkers
Analyst Pub Date: 2014-05-27 DOI: 10.1039/C4AN00627E
Abstract
Proteomic methodologies for identification and analysis of biomarkers have gained more attention during recent years and have evolved rapidly. Identification and detection of disease biomarkers are important to foresee outbreaks of certain diseases thereby avoiding surgery and other invasive and expensive medical treatments for patients. Thus, more research into discovering new biomarkers and new methods for faster and more accurate detection is needed. It is often difficult to detect and measure biomarkers because of their low concentrations and the complexity of their respective matrices. Therefore it is hard to find and validate methods for accurate screening methods suitable for clinical use. The most recent developments during the last three years and also some historical considerations of proteomic methodologies for identification and validation of disease biomarkers are presented in this review.
![Graphical abstract: Recent developments in proteomic methods and disease biomarkers](http://scimg.chem960.com/usr/1/C4AN00627E.jpg)
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Journal Name:Analyst
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CAS no.: 141807-57-0